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Compound of Interest

Compound Name: C.1. Acid yellow 172

Cat. No.: B098299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Yellow 172. Recognizing the potential for nomenclature confusion within chemical databases
and commercial listings, this document also addresses the distinct properties of a similarly
named compound, Solvent Yellow 172, to ensure clarity for researchers. This guide
summarizes available quantitative data, outlines detailed experimental protocols for solubility
determination, and presents a logical workflow for these procedures.

Understanding Acid Yellow 172 and Solvent Yellow
172

Initial database searches reveal two distinct chemical entities often associated with the name
"Yellow 172": C.I. Acid Yellow 172 and C.I. Solvent Yellow 172. It is crucial for researchers to
distinguish between these two compounds as their solubility profiles, and therefore their
applications, differ significantly.

e C.I Acid Yellow 172: Identified by CAS number 15792-51-5, this dye has the molecular
formula C22H16CI2NsNaOsS2.[1] Its designation as an "acid dye" implies the presence of
acidic functional groups, such as sulfonic acid groups, which typically confer solubility in
water. Acid dyes are primarily used for dyeing protein fibers like wool and silk, as well as
polyamides, processes that occur in aqueous solutions.[1]
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e C.I. Solvent Yellow 172: This dye, with CAS number 68427-35-0 and molecular formula
C20H19N30sS, belongs to the coumarin chemical class.[2][3][4] As a "solvent dye," it is
characterized by its solubility in organic solvents and insolubility in water.[2][5][6] This
property makes it suitable for coloring plastics, resins, lacquers, and printing inks.[3]

Due to a lack of specific quantitative solubility data for Acid Yellow 172 in the public domain,
this guide will present the detailed solubility information available for Solvent Yellow 172, as it is
more thoroughly documented. Researchers interested in Acid Yellow 172 can utilize the
experimental protocols outlined below to determine its precise solubility in various solvents.

Solubility Data for Solvent Yellow 172 (CAS 68427-
35-0)

The solubility of Solvent Yellow 172 has been qualitatively and semi-quantitatively assessed in
a range of solvents. The data is summarized in the table below.
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Solvent System

Solubility

Aqueous Solvents

Water

Insoluble[2][5]

Organic Solvents

Toluene Slightly Soluble
Ethanol <0.10%
Methyl Ethyl Ketone (MEK) <0.10%

Ethyl Acetate

Slightly Soluble

1-Methyl-2-Pyrrolidone

1.80%

Ethyl Cellosolve

Slightly Soluble

N,N-Dimethylformamide (DMF) 0.80%
Ethylene Glycol <0.10%
Diethylene Glycol <0.10%

3:1 Methanol:1-Butanol mixture

Slightly Soluble

Propylene Glycol

Slightly Soluble

Note: The term "Slightly Soluble” is used as provided in the source material and is not
quantitatively defined therein.

Experimental Protocol for Determining Dye
Solubility

The following is a generalized, multi-step protocol for determining the solubility of a dye like
Acid Yellow 172 in water and various organic solvents. This method is based on standard
laboratory practices for solubility assessment.

Materials and Equipment

e Dye sample (e.g., Acid Yellow 172)
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o Selected solvents (e.g., deionized water, ethanol, methanol, acetone, dimethyl sulfoxide)
e Analytical balance

» Vortex mixer

e Thermostatic shaker or water bath

e Centrifuge

e Spectrophotometer (UV-Vis)

e Volumetric flasks and pipettes

o Filter membranes (e.g., 0.45 um PTFE or nylon)

Procedure

e Preparation of Saturated Solutions:

[e]

Accurately weigh an excess amount of the dye powder.

o

Add the weighed dye to a known volume of the chosen solvent in a sealed vial or flask.

[¢]

Vigorously mix the solution using a vortex mixer for 2-3 minutes to ensure initial
dispersion.

[¢]

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and
agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Separation of Undissolved Solid:

o After the equilibration period, centrifuge the suspension at a high speed (e.g., 10,000 rpm
for 15 minutes) to pellet the undissolved solid.

o Carefully collect the supernatant. For highly accurate measurements, filter the supernatant
through a 0.45 pm filter to remove any remaining fine particles.

e Quantification of Dissolved Dye:
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o Prepare a series of standard solutions of the dye in the same solvent with known
concentrations.

o Measure the absorbance of these standard solutions at the dye's maximum absorbance
wavelength (Amax) using a UV-Vis spectrophotometer to generate a calibration curve
(Absorbance vs. Concentration).

o Dilute the saturated supernatant solution with a known dilution factor to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted supernatant.

o Use the calibration curve to determine the concentration of the diluted supernatant and
multiply by the dilution factor to find the concentration of the saturated solution. This
concentration represents the solubility of the dye in that solvent at the specified
temperature.

» Data Reporting:

o Express the solubility in standard units, such as grams per liter (g/L) or moles per liter
(mol/L).

o Repeat the experiment at different temperatures if the temperature dependence of
solubility is of interest.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the experimental procedures for determining
dye solubility.
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Diagram 1: General Workflow for Dye Solubility Determination
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Caption: Workflow for determining dye solubility.
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This guide provides a foundational understanding of the solubility of Acid Yellow 172, clarifies
its distinction from Solvent Yellow 172, and offers a robust experimental protocol for
researchers to quantify its solubility in various media. The provided workflow diagram serves as
a visual aid for the execution of these critical experimental steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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